2-FLUORO-N-[3-(1H-1,2,3,4-TETRAZOL-5-YL)PHENYL]BENZAMIDE

• IUPAC Name: 2-fluoro-N-[3-(2H-tetrazol-5-yl)phenyl]benzamide
• InChI: InChI=1S/C14H10FN5O/c15-12-7-2-1-6-11(12)14(21)16-10-5-3-4-9(8-10)13-17-19-20-18-13/h1-8H,(H,16,21)(H,17,18,19,20)
• InChI Key: QEHMVYHSRDQUOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC(=C2)C3=NNN=N3)F
• Molecular Formula: C14H10FN5O
• Molecular Weight: 283.26 g/mol

Description

2-FLUORO-N-[3-(1H-1,2,3,4-TETRAZOL-5-YL)PHENYL]BENZAMIDE is an organic compound belonging to the class of benzanilides. These compounds are characterized by the presence of an anilide group in which the carboxamide group is substituted with a benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-FLUORO-N-[3-(1H-1,2,3,4-TETRAZOL-5-YL)PHENYL]BENZAMIDE typically involves the reaction of 2-fluoro-4-(1H-tetrazol-5-yl)benzoic acid with appropriate amines under specific conditions. The reaction conditions often include the use of solvents such as dimethylformamide (DMF) and catalysts like N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure high yield and purity of the final product, making it suitable for pharmaceutical applications .

Chemical Reactions Analysis

Types of Reactions

2-FLUORO-N-[3-(1H-1,2,3,4-TETRAZOL-5-YL)PHENYL]BENZAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorine atom, using nucleophiles like sodium methoxide (NaOMe).

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or neutral conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Sodium methoxide (NaOMe) in methanol.

Major Products

The major products formed from these reactions include oxidized derivatives, reduced amides, and substituted benzamides .

Scientific Research Applications

2-FLUORO-N-[3-(1H-1,2,3,4-TETRAZOL-5-YL)PHENYL]BENZAMIDE has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an antibacterial agent, particularly against gram-negative and gram-positive bacterial strains.

Medicine: Explored for its potential therapeutic applications, including as a DNA gyrase inhibitor, which is crucial for bacterial DNA replication.

Industry: Utilized in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-FLUORO-N-[3-(1H-1,2,3,4-TETRAZOL-5-YL)PHENYL]BENZAMIDE involves its interaction with bacterial DNA gyrase, an enzyme essential for DNA replication. By inhibiting this enzyme, the compound prevents bacterial cell division and proliferation, leading to its antibacterial effects .

Comparison with Similar Compounds

Similar Compounds

2-fluoro-4-(1H-tetrazol-5-yl)benzoic acid: A precursor in the synthesis of the target compound.

N-(1-(3-fluoro-4-morpholinophenyl)-1H-tetrazol-5-yl) amides: Compounds with similar antibacterial properties.

Voriconazole derivatives: Triazole antifungal medications with structural similarities.

Uniqueness

2-FLUORO-N-[3-(1H-1,2,3,4-TETRAZOL-5-YL)PHENYL]BENZAMIDE is unique due to its specific substitution pattern and its potent antibacterial activity, making it a valuable compound for further research and development in medicinal chemistry .